Cas no 1330756-31-4 (2-(1-methyl-1H-pyrazol-5-yl)piperidine)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)piperidine
• CAS No: 1330756-31-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6421031
• PubChem ID: 56737753
• Update Time: 2025-10-21

2-(1-methyl-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)piperidine
• Piperidine, 2-(1-methyl-1H-pyrazol-5-yl)-
• DTXSID701270041
• 2-(2-methylpyrazol-3-yl)piperidine
• AKOS013277532
• SCHEMBL20449178
• 1330756-31-4
• EN300-198310

• Inchi： 1S/C9H15N3/c1-12-9(5-7-11-12)8-4-2-3-6-10-8/h5,7-8,10H,2-4,6H2,1H3
• InChI Key： PDHQNRUUIJHWGJ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1N(C)N=CC=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 289.2±28.0 °C(Predicted)
• pka: 9.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)piperidine

2-(1-Methyl-1H-Pyrazol-5-Yl)Piperidine: A Comprehensive Overview

The compound 2-(1-methyl-1H-pyrazol-5-yl)piperidine, identified by the CAS number 1330756-31-4, is a fascinating molecule with a diverse range of applications and properties. This compound has garnered significant attention in recent years due to its unique chemical structure and potential utility in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the latest research findings, structural characteristics, and emerging applications of this compound.

Chemical Structure and Properties

2-(1-Methyl-1H-pyrazol-5-yl)piperidine consists of a piperidine ring fused with a pyrazole moiety. The pyrazole ring is substituted with a methyl group at the 1-position, while the piperidine ring is attached at the 5-position of the pyrazole. This structure imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The compound exhibits a melting point of approximately 98°C and is soluble in common organic solvents such as dichloromethane and ethanol.

Recent studies have highlighted the importance of the pyrazole moiety in modulating the electronic properties of the molecule. The presence of nitrogen atoms in both the pyrazole and piperidine rings contributes to hydrogen bonding capabilities, which are crucial for its interactions in biological systems. Furthermore, the methyl substitution on the pyrazole ring enhances the molecule's lipophilicity, making it more suitable for drug delivery applications.

Synthesis and Characterization

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)piperidine involves a multi-step process that typically begins with the preparation of intermediates such as methylpyrazoles. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the piperidine ring with high precision.

Characterization techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure. High-resolution mass spectrometry (HRMS) has provided accurate molecular weight data, while proton NMR has revealed insights into the stereochemistry and regioselectivity of the compound.

Biological Activity and Applications

One of the most promising aspects of 2-(1-methyl-1H-pyrazol-5-yl)piperidine is its biological activity. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound has shown moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Field trials have indicated that it possesses moderate insecticidal activity against common agricultural pests such as aphids and beetles. Its ability to disrupt insect nervous systems suggests potential use as a biopesticide alternative to conventional chemical pesticides.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Studies on biodegradation rates indicate that 2-(1-methyl-1H-pyrazol-5-yl)piperidine undergoes slow degradation under aerobic conditions, suggesting that it may persist in certain environments if not properly managed.

Safety assessments have revealed that this compound exhibits low acute toxicity in animal models when administered via oral or dermal routes. However, long-term exposure studies are still needed to fully assess its safety profile.

Future Directions

The future of 2-(1-methyl-1H-pyrazol-5-yL)piperidine lies in further exploration of its therapeutic potential and optimization for industrial applications. Researchers are currently investigating ways to enhance its bioavailability through structural modifications while maintaining its efficacy.

In conclusion, 2-(1-methyl-1H-pyrazol--yl)piperidine (CAS No. 1330756--4) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent research advancements, position it as a key player in future innovations within pharmaceuticals and beyond.